9-ethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-ethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrobromide is a chemical compound that has garnered significant attention in the scientific community due to its potential therapeutic applications. This molecule has been studied for its ability to modulate various biological processes, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 9-ethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrobromide is not fully understood. However, studies have suggested that it may modulate various signaling pathways in cells, including the NF-κB and MAPK pathways. It has also been shown to inhibit the expression of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
Studies have shown that 9-ethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrobromide has a range of biochemical and physiological effects. It has been shown to reduce oxidative stress, inhibit the proliferation of cancer cells, and modulate the immune system. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 9-ethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrobromide in lab experiments is its ability to modulate multiple biological processes. This makes it a versatile tool for investigating various pathways and processes in cells. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.
Future Directions
There are several potential future directions for research on 9-ethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrobromide. One area of interest is its potential as a therapeutic agent for autoimmune diseases. Further research is needed to fully understand its mechanism of action and to optimize its efficacy and safety for clinical use. Additionally, its potential as a neuroprotective agent and its effects on the gut microbiome are areas of interest for future research.
Synthesis Methods
The synthesis of 9-ethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrobromide typically involves the reaction of 2-phenyl-1,2-diaminoethane with ethyl bromoacetate, followed by cyclization using sodium hydride. This method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
Research on 9-ethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrobromide has primarily focused on its potential as a therapeutic agent. Studies have shown that this compound has anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its ability to modulate the immune system, making it a potential candidate for the treatment of autoimmune diseases.
properties
IUPAC Name |
4-ethyl-1,2-dihydroimidazo[1,2-a]benzimidazole;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3.BrH/c1-2-13-9-5-3-4-6-10(9)14-8-7-12-11(13)14;/h3-6H,2,7-8H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAWBZYVKGGTQCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N3C1=NCC3.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5539510 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.